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Compound of Interest

Compound Name: Aluminum boride

Cat. No.: B083806

Essential Safety and Handling Guide for Aluminum
Boride

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with aluminum boride (AIB2 and AlB12). Adherence to
these procedures is vital for ensuring personal safety and minimizing environmental impact.

Hazard Summary

Aluminum boride is a hazardous substance that requires careful handling. It is a copper-red
solid that is insoluble in water.[1] The primary hazards associated with aluminum boride
include:

o Reactivity with Acids: Reacts with acids to produce toxic and flammable gases, such as
borane and hydrogen gas.[1][2] It is stable in cold dilute acids but decomposes in hot
hydrochloric and nitric acids.[3]

» Respiratory Irritation: Inhalation of dust may cause respiratory irritation, coughing, and
sheezing.[1]

e Boron Poisoning: Boron compounds are considered toxic and can affect the central nervous
system.[1] Symptoms of boron poisoning can include depression of circulation, persistent
vomiting, diarrhea, shock, and coma.[1]
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o Skin and Eye Irritation: May cause redness, itching, and burning upon contact with skin and

eyes.[1]

o Fire Hazard: While not flammable itself, aluminum boride may emit toxic fumes of boron

and aluminum if involved in a fire.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling aluminum boride to

minimize exposure and ensure safety.

PPE Category Item

Standard

Tightly fitting safety goggles
Eye/Face Protection g y g ¥ 9098
with side-shields

Conforming to EN 166 (EU) or
NIOSH (US)[4][5]

Skin Protection Chemical impermeable gloves

Inspected prior to use[4][5]

Fire/flame resistant and )
) ) ) To prevent skin contact[4][5]
impervious clothing

Respiratory Protection Full-face respirator

Use if exposure limits are
exceeded or irritation is

experienced[4][5]

Self-contained breathing o
For firefighting[1][4]
apparatus

Operational Plan: Safe Handling Protocol

A systematic approach to handling aluminum boride is essential to prevent accidents and

exposure.

1. Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.[4][5]
Assemble all necessary PPE and ensure it is in good condition.

Have an emergency eye wash station and safety shower readily accessible.[6]
Remove all sources of ignition from the handling area.[4][5]

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.scm-inc.com/wp-content/uploads/2022/06/Aluminum-boride-AlB2-SDS.pdf
https://www.benchchem.com/product/b083806?utm_src=pdf-body
https://www.scm-inc.com/wp-content/uploads/2022/06/Aluminum-boride-AlB2-SDS.pdf
https://www.benchchem.com/product/b083806?utm_src=pdf-body
https://www.echemi.com/sds/aluminum-boride-pd180521115684.html
https://www.echemi.com/sds/aluminum-dodecaboride-pd180630110632.html
https://www.echemi.com/sds/aluminum-boride-pd180521115684.html
https://www.echemi.com/sds/aluminum-dodecaboride-pd180630110632.html
https://www.echemi.com/sds/aluminum-boride-pd180521115684.html
https://www.echemi.com/sds/aluminum-dodecaboride-pd180630110632.html
https://www.echemi.com/sds/aluminum-boride-pd180521115684.html
https://www.echemi.com/sds/aluminum-dodecaboride-pd180630110632.html
https://www.scm-inc.com/wp-content/uploads/2022/06/Aluminum-boride-AlB2-SDS.pdf
https://www.echemi.com/sds/aluminum-boride-pd180521115684.html
https://www.benchchem.com/product/b083806?utm_src=pdf-body
https://www.echemi.com/sds/aluminum-boride-pd180521115684.html
https://www.echemi.com/sds/aluminum-dodecaboride-pd180630110632.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0055.pdf
https://www.echemi.com/sds/aluminum-boride-pd180521115684.html
https://www.echemi.com/sds/aluminum-dodecaboride-pd180630110632.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

2. Handling:

¢ Avoid the formation of dust.[4][5] Do not blow dust off clothing or skin with compressed air.[1]
¢ Use non-sparking tools.[5]

¢ Avoid contact with skin and eyes.[4][5]

e Wash hands thoroughly after handling, before eating, drinking, or smoking.[1][7]

3. Storage:

» Store in a tightly closed container.[1][4]
» Keep in a dry, cool, and well-ventilated place.[4][8]
» Store away from incompatible materials, especially acids.[1]

Emergency and Disposal Plan

Accidental Release Measures:

e Spill:
o Evacuate personnel to a safe area, upwind of the spill.[4][5]
o Wear appropriate respiratory and protective equipment.[1]
o Isolate the spill area and provide ventilation.[1]

o Vacuum up the spill using a high-efficiency particulate absolute (HEPA) air filter and place
it in a closed container for disposal.[1] Take care not to raise dust.[1]

o Do not use water or wet methods for clean-up.[6]
First-Aid Measures:

 Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen and seek medical
attention.[1]

» Skin Contact: Remove contaminated clothing immediately.[4] Brush the material off the skin
and wash the affected area with mild soap and water.[1] Seek medical attention if symptoms
persist.[1]
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o Eye Contact: Flush eyes with lukewarm water for at least 15 minutes, lifting the upper and
lower eyelids.[1] Seek medical attention.[1]

 Ingestion: If the person is conscious, give 1-2 glasses of milk or water and induce vomiting.
[1] Seek immediate medical attention.[1] Never give anything by mouth to an unconscious
person.[1]

Disposal Plan:
o Dispose of waste in accordance with local, state, and federal regulations.[1]

e The material can be sent to a licensed chemical destruction plant or disposed of by
controlled incineration with flue gas scrubbing.[4]

» Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[4] Do not
discharge into sewer systems.[4]

o Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or
reconditioning.[4] Alternatively, puncture the packaging to make it unusable and dispose of it
in a sanitary landfill.[4]

Visual Workflow for Safe Handling and Emergency
Procedures

The following diagram outlines the logical flow for the safe handling of aluminum boride and
the appropriate response in case of an emergency.
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Safe Handling Protocol

1. Preparation
- Ventilated Area
- Inspect PPE
- Emergency Equipment Ready

'

2. Handling
- Avoid Dust
- No Skin/Eye Contact
- Use Non-Sparking Tools

Accidental Release Personal Exposure

Emergency Procedures
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End of Lifecycl
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Disposal
- Follow Regulations
- Licensed Disposal Facility
- No Sewer Discharge
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Caption: Workflow for handling aluminum boride and responding to emergencies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

